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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propylphenol, also known as o-propylphenol, is an aromatic organic compound with the
chemical formula CoH120. It is a member of the phenol class, where a propyl group is
substituted at the ortho position to the hydroxyl group.[1] In the realm of fragrance chemistry, 2-
propylphenol is valued for its distinct phenolic, medicinal, and smoky odor profile.[2] This
document provides detailed application notes and experimental protocols for the synthesis,
olfactory analysis, and potential application of 2-propylphenol in fragrance compositions. It is
intended to serve as a comprehensive resource for researchers and professionals in the fields
of fragrance chemistry, sensory science, and product development.

Physicochemical Properties and Olfactory Profile

A thorough understanding of the physicochemical properties of a fragrance ingredient is crucial
for its effective application. The key properties of 2-propylphenol are summarized in the table
below.
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Property Value Reference
CAS Number 644-35-9 [3114]
Molecular Formula CoH120 [4]
Molecular Weight 136.19 g/mol [5]
Appearance C.:olc')rless to light yellow clear 6]
liquid
Odor Type Phenolic [2]
Odor Description Medicinal, phenolic, smoky [2]

0.99400 to 0.99700 @ 20.00

Specific Gravity o [2][3]
] 1.52500 to 1.52900 @ 20.00
Refractive Index o [21[3]
Boiling Point 224-226 °C [5]
Flash Point 93.33 °C (200.00 °F) TCC 213]

Synthesis of 2-Propylphenol

The synthesis of 2-propylphenol for fragrance applications requires a method that yields a
product of high purity, free from strong-smelling impurities. A common and effective route
involves a three-step process starting from phenol:

o Williamson Ether Synthesis to form allyl phenyl ether.
o Claisen Rearrangement of allyl phenyl ether to yield o-allylphenol.

o Catalytic Hydrogenation of o-allylphenol to produce 2-propylphenol.
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Diagram 1: Synthetic pathway for 2-Propylphenol.

Experimental Protocols

Protocol 1: Synthesis of Allyl Phenyl Ether (Williamson Ether Synthesis)

This protocol describes the synthesis of allyl phenyl ether from phenol and allyl bromide using

a phase transfer catalyst.

Materials:

e Phenol

e Allyl bromide

e Sodium hydroxide (NaOH)

o Phase transfer catalyst (e.g., Aliquat 336)
e Solvent (e.g., dichloromethane)

» Deionized water

e Anhydrous magnesium sulfate (MgSOa)
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» Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve
phenol in the chosen solvent.

e Add an aqueous solution of sodium hydroxide to deprotonate the phenol, forming sodium
phenoxide.

e Add the phase transfer catalyst to the mixture.

o Slowly add allyl bromide to the reaction mixture.

o Heat the mixture to reflux and maintain for a specified time, monitoring the reaction progress
by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with deionized water to remove the
base and salt.

o Separate the organic layer and wash it with a brine solution.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain crude allyl phenyl ether.

 Purify the product by vacuum distillation.

Protocol 2: Synthesis of o-Allylphenol (Claisen Rearrangement)

This protocol details the thermal rearrangement of allyl phenyl ether to o-allylphenol.

Materials:

e Allyl phenyl ether
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» High-boiling point solvent (e.g., N,N-diethylaniline or 1,2-dichlorobenzene) (optional, can be
performed neat)

» Round-bottom flask, reflux condenser, heating mantle, distillation apparatus.

Procedure:

Place allyl phenyl ether in a round-bottom flask equipped with a reflux condenser.

e If using a solvent, add it to the flask.

o Heat the mixture to a high temperature (typically 180-220 °C) and maintain reflux.[7]

¢ Monitor the progress of the rearrangement by TLC or GC analysis.

e Once the rearrangement is complete, cool the reaction mixture.

« If a solvent was used, remove it by distillation.

Purify the resulting o-allylphenol by vacuum distillation.

Protocol 3: Synthesis of 2-Propylphenol (Catalytic Hydrogenation)

This protocol describes the hydrogenation of the allyl group of o-allylphenol to a propyl group.

Materials:

o-Allylphenol

» Palladium on carbon (Pd/C) catalyst (5-10 wt%)

e Solvent (e.g., ethanol, ethyl acetate)

e Hydrogen gas (H2)

» Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon hydrogenation setup)

 Filtration setup (e.g., Celite pad)
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e Rotary evaporator.

Procedure:

o Dissolve o-allylphenol in a suitable solvent in a hydrogenation flask.
o Carefully add the Pd/C catalyst to the solution.

» Seal the flask and connect it to the hydrogenation apparatus.

e Purge the system with an inert gas (e.g., nitrogen or argon) and then introduce hydrogen gas
to the desired pressure.

 Stir the reaction mixture vigorously at room temperature until the uptake of hydrogen ceases.
e Monitor the reaction by TLC or GC to confirm the disappearance of the starting material.

e Once the reaction is complete, carefully vent the hydrogen and purge the system with an
inert gas.

« Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
e Rinse the filter cake with the solvent.

+ Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to
yield 2-propylphenol.

« If necessary, further purify the product by vacuum distillation.

Olfactory Analysis of 2-Propylphenol

The olfactory properties of 2-propylphenol are critical for its application in fragrances. Gas
Chromatography-Olfactometry (GC-O) is a powerful technique used to identify and characterize
odor-active compounds.
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Diagram 2: Workflow for Gas Chromatography-Olfactometry.

Experimental Protocol

Protocol 4: Determination of Odor Threshold by Gas Chromatography-Olfactometry (GC-O)
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This protocol outlines the procedure for determining the odor detection threshold of 2-
propylphenol in air using GC-O with an internal standard.

Materials and Equipment:

e Gas chromatograph equipped with a flame ionization detector (FID) and a sniffing port.
o Appropriate GC column (e.g., DB-FFAP, DB-1701, or DB-5).

e 2-Propylphenol

e Internal standard with a known odor threshold (e.g., (E)-dec-2-enal).

e Solvent (e.g., dichloromethane).

e Microsyringes for injection.

o Trained sensory panelists.

Procedure:

o Sample Preparation: Prepare a stock solution of 2-propylphenol and the internal standard
in the solvent at known concentrations. Create a series of stepwise dilutions (e.g., 1:2 v/v) of
the stock solution.

e GC-O Analysis:
o Inject a sample of the highest concentration onto the GC column.
o The effluent from the column is split between the FID and the sniffing port.

o Atrained panelist sniffs the effluent at the sniffing port and records the retention time and
odor description for any detected aroma.

o The FID provides a chromatogram showing the peaks corresponding to the separated
compounds.

» Flavor Dilution (FD) Factor Determination:
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o Continue injecting successively more dilute samples until no odor is perceived at the
sniffing port for both the 2-propylphenol and the internal standard.

o The Flavor Dilution (FD) factor is the last dilution at which the odor was detected.

e Odor Threshold Calculation: The odor threshold (OT) of 2-propylphenol in air can be
calculated using the following equation:

OTodorant = (OTSTD x Codorant x FDSTD) / (CSTD x FDodorant)

Where:

o

OTodorant = Odor threshold of 2-propylphenol

[¢]

OTSTD = Odor threshold of the internal standard

[¢]

Codorant = Concentration of 2-propylphenol in the initial solution

CSTD = Concentration of the internal standard in the initial solution

[e]

o

FDodorant = FD factor of 2-propylphenol

FDSTD = FD factor of the internal standard

[¢]

Application in Fragrance Compositions

2-Propylphenol can be used to impart smoky, medicinal, and phenolic notes to a variety of
fragrance types, particularly those with leather, woody, or spicy accords. Due to its potent odor,
it is typically used at low concentrations.

Usage Levels

While specific concentration limits for 2-propylphenol in all fragrance applications are not
publicly available from bodies like the International Fragrance Association (IFRA), data from its
use as a flavoring agent can provide some guidance on safe intake levels. The Maximised
Survey-derived Daily Intakes (MSDI) are 0.12 u g/capita/day for the EU and 1.00 pu g/capita/day
for the USA.[8] As a FEMA GRAS flavoring substance, it has been approved for use in
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condiments and relishes at levels up to 2.00 ppm.[3][8] In fragrance formulations, it is likely
used at trace amounts to add complexity and a specific character.

Stability in Formulations

Phenolic compounds, including 2-propylphenol, can be susceptible to oxidation and may
cause discoloration in certain cosmetic bases, particularly under exposure to light and in
alkaline conditions.[9]

General Stability Considerations:

e pH: Phenols are generally more stable in acidic to neutral pH formulations. In alkaline
conditions, they are more prone to oxidation, which can lead to a change in color and odor.

o Antioxidants: The inclusion of antioxidants (e.g., BHT, tocopherol) in a fragrance concentrate
or the final product base can help to mitigate oxidative degradation.

o Light Exposure: Protection from UV light is recommended, either through the use of UV
absorbers in the formulation or by using opaque or UV-protective packaging.

o Base Compatibility: Compatibility testing in the final product base (e.g., alcoholic solution,
lotion, soap) is essential to evaluate potential discoloration, changes in viscosity, and
olfactory stability over time.

Protocol 5: Stability Testing of 2-Propylphenol in a Fragrance Base

This protocol provides a general framework for assessing the stability of 2-propylphenol in a
representative fragrance base.

Materials:

2-Propylphenol

Fragrance base (e.g., ethanol/water for fine fragrance, a simple lotion base)

Control sample (fragrance base without 2-propylphenol)

Storage containers (glass, appropriate for the base)
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Incubators/ovens for accelerated stability testing (e.g., at 40°C)

UV light chamber

Instrumentation for analysis (GC-MS, colorimeter, viscometer, pH meter)

Trained sensory panel.
Procedure:

o Sample Preparation: Prepare samples of the fragrance base containing 2-propylphenol at a
representative concentration. Also, prepare control samples of the base without 2-
propylphenol.

o Storage Conditions: Store the samples under various conditions:
o Room temperature (e.g., 20-25°C) with and without light exposure.
o Accelerated conditions (e.g., 40°C) in the dark.
o Ina UV light chamber to simulate exposure to sunlight.

o Evaluation at Time Intervals: Evaluate the samples at regular intervals (e.g., 0, 1, 2, 4, 8, and
12 weeks).

e Analytical and Sensory Assessment:

o

Visual Assessment: Observe any changes in color, clarity, and phase separation.
o Physicochemical Analysis: Measure pH and viscosity.

o Chemical Analysis (GC-MS): Quantify the concentration of 2-propylphenol to assess for
degradation.

o Sensory Evaluation: A trained panel should evaluate the odor profile of the samples
compared to a freshly prepared standard to detect any changes in scent character or
intensity.
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Conclusion

2-Propylphenol is a valuable specialty ingredient in the perfumer's palette, offering a unique
combination of smoky, medicinal, and phenolic notes. Its successful application relies on a
comprehensive understanding of its synthesis, olfactory properties, and stability in various
formulations. The protocols and application notes provided in this document offer a
foundational framework for researchers and fragrance chemists to explore the potential of 2-
propylphenol in creating innovative and complex fragrance compositions. Further research
into its use levels in specific applications and its interactions within complex fragrance matrices
will continue to expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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